2-(1H-benzimidazol-2-yl)-N'-hydroxyethanimidamide
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Overview
Description
2-(1H-benzimidazol-2-yl)-N'-hydroxyethanimidamide is a useful research compound. Its molecular formula is C9H10N4O and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Immunomodulation
BMT-1 has been identified as a potential immunomodulatory agent. It inhibits the activity of H+/K±ATPases in anti-CD3/CD28 activated T cells. By targeting these enzymes, BMT-1 leads to intracellular acidification, ultimately inhibiting T cell proliferation . This property makes it an interesting lead compound for developing new immunomodulatory agents.
Antimicrobial Activity
BMT-1 exhibits antimicrobial properties. Although further studies are needed, it has shown good activity against Bacillus subtilis . Its potential as an antimicrobial agent warrants exploration.
Antiparasitic Activity
Research has reported the synthesis of 1H-benzimidazol-2-yl hydrazones, including BMT-1. These compounds possess antiparasitic properties, making them relevant for combating parasitic infections .
Antioxidant Properties
BMT-1 derivatives have demonstrated antioxidant activity. They scavenge free radicals and protect cells from oxidative damage. These properties are crucial for maintaining cellular health and preventing diseases associated with oxidative stress .
Crystal Structure Analysis
X-ray crystal structure analysis of selected benzimidazole derivatives, including BMT-1, provides insights into their molecular arrangements. Understanding the crystal structure aids in predicting their behavior and interactions in various contexts .
Antineoplastic Potential
BMT-1 and related compounds have shown antineoplastic activity in in vitro tumor models. Their ability to inhibit cancer cell growth at low micromolar concentrations is promising for future research .
Mechanism of Action
Target of Action
The primary targets of 2-(1H-benzimidazol-2-yl)-N’-hydroxyethanimidamide are parasites, specifically the species Trichinella spiralis (T. spiralis) . These parasites are widespread around the world and lead to morbidity and mortality in the population .
Mode of Action
The compound interacts with its targets by exhibiting both anthelmintic and antioxidant properties . The anthelmintic activity was studied in vitro, indicating that the compound was more active than the clinically used anthelmintic drugs albendazole and ivermectin . The compound killed the total parasitic larvae (100% effectiveness) after a 24-hour incubation period at 37°C .
Biochemical Pathways
The compound affects the biochemical pathways related to oxidative stress in the host infected by the parasites . The antioxidant activity of the compound was elucidated in vitro against stable free radicals DPPH and ABTS, as well as iron-induced oxidative damage in model systems containing biologically relevant molecules lecithin and deoxyribose . The compound is capable of reacting with various free radicals through several possible reaction pathways .
Result of Action
The result of the compound’s action is the eradication of parasitic larvae, demonstrating its effectiveness as an anthelmintic . Additionally, it exhibits antioxidant properties, indicating its potential in mitigating oxidative stress induced by the parasites in the host .
properties
IUPAC Name |
2-(1H-benzimidazol-2-yl)-N'-hydroxyethanimidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O/c10-8(13-14)5-9-11-6-3-1-2-4-7(6)12-9/h1-4,14H,5H2,(H2,10,13)(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKGKAABDZKCWKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)CC(=NO)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40407115 |
Source
|
Record name | 2-(1H-benzimidazol-2-yl)-N'-hydroxyethanimidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40407115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-benzimidazol-2-yl)-N'-hydroxyethanimidamide | |
CAS RN |
4404-32-4 |
Source
|
Record name | 2-(1H-benzimidazol-2-yl)-N'-hydroxyethanimidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40407115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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